Calcium dichromate

Specification

• CAS No.: 14307-49-4
• Molecular Formula: CaCr2O7
• Molecular Weight: 256.07 g/mol
• IUPAC Name: calcium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/Ca.2Cr.7O/q+2;;;;;;;;2*-1
• Standard InChI Key: RMISVBXFFXBNAD-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Ca+2]
• Canonical SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Ca+2]

Introduction

Physical and Chemical Properties

Structural Characteristics

Calcium dichromate features a structure where one calcium ion associates with one dichromate ion. The dichromate anion consists of two tetrahedral chromate units sharing an oxygen atom, creating its characteristic structure. This arrangement places the chromium atoms in the +6 oxidation state, which contributes significantly to the compound's oxidizing properties.

Physical Properties

Property	Value/Description
Appearance	Bright orange-red crystalline solid
Molecular Formula	CaCr₂O₇
Molar Mass	Approximately 308.07 g/mol
Solubility	Highly soluble in water; limited solubility in organic solvents
State at Room Temperature	Solid
CAS Number	14307-33-6
The compound's high solubility in water distinguishes it from some other dichromate salts like potassium dichromate, which exhibits lower water solubility. This property makes calcium dichromate particularly useful in aqueous applications requiring an oxidizing agent.

Synthesis Methods

Laboratory Preparation

In laboratory settings, calcium dichromate can be synthesized through the reaction of calcium chloride with sodium dichromate in aqueous solution. The balanced chemical equation for this reaction is:
CaCl₂ + Na₂Cr₂O₇ → CaCr₂O₇ + 2NaCl
This reaction represents a typical salt metathesis (double displacement) process where the calcium and sodium ions exchange anion partners. The reaction proceeds readily in aqueous solution, with calcium dichromate precipitating if the solution is sufficiently concentrated.

Industrial Production

At industrial scales, calcium dichromate is commonly produced by reacting calcium hydroxide with chromic acid under controlled conditions:
Ca(OH)₂ + H₂Cr₂O₇ → CaCr₂O₇ + 2H₂O
The reaction conditions typically involve carefully controlled temperatures and pH levels to ensure complete conversion of reactants to the desired product. Industrial production methods prioritize yield and purity while managing the hazardous nature of the chemicals involved.

Chemical Reactivity and Reactions

Oxidation Reactions

Calcium dichromate functions as a powerful oxidizing agent due to the hexavalent chromium present in its structure. In oxidation reactions, the dichromate ion typically undergoes reduction to chromium(III) while oxidizing the substrate. Common oxidation reactions include:

• Oxidation of alcohols to aldehydes, ketones, or carboxylic acids

• Oxidation of aldehydes to carboxylic acids

• Oxidation of various inorganic compounds
  These reactions generally proceed most efficiently in acidic environments, often using sulfuric acid as a catalyst.

Reduction Reactions

When calcium dichromate encounters reducing agents, the dichromate ion is reduced to chromium(III), changing from the characteristic orange-red color to a green chromium(III) solution. Common reducing agents include:

• Sulfur dioxide

• Ferrous sulfate

• Various organic compounds
  The reduction of calcium dichromate by sulfur dioxide in the presence of sulfuric acid produces chromium(III) sulfate as the major product.

Substitution and Other Reactions

Calcium dichromate can participate in substitution reactions where the dichromate ion is replaced by other anions. Additionally, it can undergo precipitation reactions with various metal ions to form insoluble dichromate salts.
A notable hazardous reaction includes the explosive interaction with hydrazine, similar to that observed with calcium chromate2. This highlights the importance of proper handling and storage procedures when working with this compound.

Applications

Industrial Applications

Calcium dichromate finds various applications in industrial settings:

Application	Description
Corrosion Inhibition	Used as a corrosion inhibitor in various metallic systems
Pigment Production	Component in the manufacturing of certain pigments and dyes
Metal Surface Treatment	Employed in metal surface preparation and treatment processes
Oxidizing Agent	Utilized in various industrial oxidation processes
Leather Tanning	Historically used in leather processing, though being phased out due to toxicity concerns
While calcium dichromate has been utilized in these applications, its use has declined in some areas due to health and environmental concerns associated with hexavalent chromium compounds.

Laboratory and Research Applications

In laboratory settings, calcium dichromate serves multiple purposes:

• As an oxidizing agent in chemical synthesis

• In analytical procedures for determination of various substances

• For staining techniques in biological microscopy

• As a reference standard in certain analytical methods

• In research investigating oxidation mechanisms
  Ongoing research explores its potential applications in various fields, though its use is limited by significant toxicity concerns.

Environmental Impact

Ecological Effects

The compound exhibits high toxicity to aquatic organisms, with potential for long-lasting adverse effects on aquatic ecosystems. Its environmental impact includes:

• Toxicity to fish and other aquatic organisms at low concentrations

• Potential bioaccumulation in certain organisms

• Adverse effects on soil microorganisms

• Potential contamination of drinking water sources

Regulations and Management

Due to its toxicity and environmental concerns, calcium dichromate is subject to strict regulations in many countries. These typically include:

• Restrictions on industrial discharges

• Requirements for treatment of wastes containing the compound

• Workplace exposure limits

• Reporting requirements for releases

• Classification as a hazardous waste when disposed

Comparison with Similar Compounds

Calcium Dichromate vs. Calcium Chromate

While calcium dichromate (CaCr₂O₇) and calcium chromate (CaCrO₄) are both calcium salts containing hexavalent chromium, they differ in several important aspects:

Property	Calcium Dichromate	Calcium Chromate
Formula	CaCr₂O₇	CaCrO₄
Appearance	Orange-red solid	Bright yellow solid, normally as dihydrate (CaCrO₄·2H₂O)
Chromium Content	Two Cr atoms per molecule	One Cr atom per molecule
Natural Occurrence	Not found naturally	Rare mineral form known as chromatite
Synthesis	From calcium chloride and sodium dichromate	From sodium chromate and calcium chloride
Melting Point	Not well-established	2,710°C (4,910°F)
Calcium chromate is occasionally used as a yellow pigment and in corrosion inhibition, though its use is limited due to toxicity concerns similar to those of calcium dichromate2.

Comparison with Other Dichromates

Calcium dichromate shares properties with other dichromate salts but has distinctive characteristics:

Compound	Solubility Comparison	Industrial Usage	Notable Properties
Calcium Dichromate (CaCr₂O₇)	Highly water-soluble	Less common industrially	Strong oxidizing agent
Potassium Dichromate (K₂Cr₂O₇)	Less water-soluble than calcium dichromate	Widely used	Standard oxidizing agent in many analytical procedures
Sodium Dichromate (Na₂Cr₂O₇)	More water-soluble than calcium dichromate	Most common industrial dichromate	Primary industrial source of chromium compounds
Ammonium Dichromate ((NH₄)₂Cr₂O₇)	Good water solubility	Specialized applications	Decomposes explosively when heated
The selection of a specific dichromate compound for an application depends on factors including solubility requirements, desired reactivity, and compatibility with other reagents.